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Compound of Interest
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A thorough investigation into the dental material "Indisperse” yielded no specific product or
material identifiable by that name within the field of dentistry. It is plausible that "Indisperse”
may be a historical, niche, or misidentified product name. Therefore, this guide will focus on the
well-documented longevity and performance of various modern dental composites, providing a
robust comparison based on extensive clinical data.

Modern dental composites are resin-based materials widely used for direct and indirect tooth
restorations.[1] Their popularity stems from their aesthetic qualities, ability to bond to tooth
structures, and conservative nature compared to traditional materials.[2] This guide will delve
into the clinical performance of these materials, presenting data on their longevity, failure rates,
and the methodologies used to evaluate them.

Quantitative Comparison of Modern Dental
Composite Longevity

The longevity of dental composites is influenced by a multitude of factors, including the type of
material, the location of the restoration (anterior or posterior), the patient's oral hygiene and risk
of caries, and the clinical technique of the practitioner.[2][3] Clinical studies typically report
longevity in terms of Annual Failure Rate (AFR), which represents the percentage of
restorations that fail each year.
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Composite Type Annual Failure Rate (AFR)

Key Findings

Universal/Hybrid Composites
) 1% - 3%
(Posterior)

These are the most commonly
used composites for posterior
restorations and demonstrate
good clinical performance.[2]
[4][5] The main reasons for
failure are secondary caries
and fracture of the restoration
or tooth.[2]

Nanofilled/Nanohybrid Comparable to hybrid

Composites composites

Clinical trials have not shown a
significant difference in the
wear rate between nanofilled
and conventional hybrid
composites in posterior

restorations.[6]

) ) Comparable to incrementally-
Bulk-Fill Composites )
placed composites

Studies show that sonic-
activated bulk-fill resin
composites have clinically
successful outcomes in terms
of surface texture, color
stability, and marginal
discoloration over a 24-month

period.[7]

Anterior Composites 1% - 5%

Anterior restorations may have
slightly higher failure rates,
with aesthetic concerns being
a primary reason for
replacement.[2] A large
practice-based study found a
mean AFR of 4.6% at 5 years

for anterior composites.[8]

Factors Influencing Longevity:
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» Patient's Caries Risk: Patients with a high caries risk experience significantly higher failure
rates. A meta-analysis showed a 10-year AFR of 4.6% for high-risk patients compared to
1.6% for low-risk patients.[4]

o Number of Restored Surfaces: Restorations with a higher number of surfaces are at a
greater risk of failure.[4]

o Operator Skill: The experience and technique of the dental practitioner can influence the
longevity of composite restorations.[9]

Experimental Protocols for Evaluating Dental
Composite Longevity

The clinical performance of dental composites is evaluated through rigorous, long-term clinical
trials. These studies adhere to standardized protocols to ensure the reliability and validity of the
findings.

Key Methodological Components:

o Patient Selection: Patients are recruited based on specific inclusion and exclusion criteria,
such as having a certain number of carious lesions requiring restoration.

o Restoration Placement: All restorations are placed by trained and calibrated operators
following a standardized clinical procedure. This includes cavity preparation, application of
an adhesive system, and placement and curing of the composite material.

o Evaluation Criteria: Restorations are evaluated at baseline and at regular follow-up intervals
(e.0., 1, 2, 5, and 10 years). The most widely used criteria for evaluation are the modified
United States Public Health Service (USPHS) criteria or the FDI World Dental Federation
criteria.[7][10]

o USPHS Criteria: These criteria assess various parameters of a restoration, including:
o Marginal Integrity: The adaptation of the restoration to the tooth structure.[11]

o Anatomic Form: The contour and shape of the restoration.[12]
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[e]

Surface Texture: The smoothness of the restoration surface.[7]

o

Marginal Discoloration: Staining at the interface between the restoration and the tooth.[12]

[¢]

Color Match: The aesthetic blending of the restoration with the surrounding tooth.[7]

[¢]

Secondary Caries: The presence of new decay at the margin of the restoration.[12]

o Data Analysis: Statistical methods, such as Kaplan-Meier survival analysis and Cox
regression, are used to calculate survival rates, annual failure rates, and to identify factors
that influence the longevity of the restorations.[4][13]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a clinical trial designed to evaluate the
longevity of dental composites.
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Caption: Workflow of a clinical trial for dental composite longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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